3-[2-[1-(5,6-dimethylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol

• IUPAC Name: 3-[2-[1-(5,6-dimethylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• InChI: InChI=1S/C28H46O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h12-13,19-20,22,25-27,29H,4,7-11,14-18H2,1-3,5-6H3
• InChI Key: DIPPFEXMRDPFBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Molecular Formula: C28H46O
• DSSTOX Substance ID: DTXSID50871722
• Molecular Weight: 398.7 g/mol

Description

This compound is a highly substituted cyclohexanol derivative with a complex bicyclic framework. The molecule’s stereochemistry and substituent arrangement (e.g., 5,6-dimethylheptan-2-yl and 7a-methyl groups) are critical for its interactions with biological targets, such as nuclear receptors or enzymes involved in lipid metabolism . Its molecular formula is C₂₇H₄₄O₂, with a molar mass of 400.64 g/mol and predicted physicochemical properties including a density of 1.01 g/cm³ and boiling point of 529.2°C .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Stereochemical Variations

The compound shares structural motifs with vitamin D analogs and other polycyclic terpenoids. Key comparisons include:

Compound Name	Molecular Formula	Key Structural Differences	Bioactivity Relevance
3-{2-[1-(5-Hydroxy-1,5-dimethylhexyl)-7a-methyl-octahydro-inden-4-ylidene]ethylidene}-4-methylene-cyclohexanol	C₂₇H₄₄O₂	Hydroxy group at C5 of the heptanyl chain vs. dimethyl substitution in the query compound.	Enhanced solubility and receptor binding affinity due to polar hydroxy group .
(1S,3E)-3-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol	C₂₇H₄₄O	Absence of a dimethyl group on the heptanyl chain; altered stereochemistry at C4.	Reduced steric hindrance may improve membrane permeability .
23-Hydroxy-24,25,26,27-tetranorvitamin D3	C₂₇H₄₄O₂	Truncated side chain with hydroxy substitution; similar conjugated diene system.	Binds vitamin D receptor (VDR) but with lower affinity due to shorter side chain .

Physicochemical and Pharmacokinetic Properties

A comparative analysis of predicted properties reveals:

Property	Query Compound	Analog 1	Analog 2
Molecular Weight (g/mol)	400.64	384.64	400.64
LogP (Predicted)	7.2	6.8	7.0
pKa	14.82	14.50	14.95
Water Solubility	Low	Moderate	Low

The query compound’s higher logP (7.2) suggests greater lipophilicity compared to Analog 1, which may influence its distribution in lipid-rich tissues .

Bioactivity and Target Engagement

• Vitamin D Receptor (VDR) Binding: The query compound’s dimethylheptanyl side chain mimics the cholesterol-derived side chain of calcitriol, enabling VDR interaction. However, Analog 2 (23-hydroxy-tetranorvitamin D3) shows weaker binding due to side-chain truncation .
• Kinase Inhibition : Unlike simpler analogs, the query compound’s rigid bicyclic framework enables selective docking into kinases like ROCK1, as demonstrated in virtual screening studies .

Similarity Metrics and Computational Analysis

• Tanimoto Coefficient : The query compound shares >80% structural similarity with Analog 1 (Tanimoto score: 0.85) based on MACCS fingerprinting, indicating overlapping pharmacophores .
• Docking Scores : In ROCK1 kinase docking studies, the query compound achieved a score of −9.2 kcal/mol, outperforming analogs with shorter side chains (−7.5 to −8.3 kcal/mol) .